CID 78066304
Description
CID 78066304 is a PubChem Compound Identifier (CID) assigned to a specific chemical entity within the PubChem database. For instance, bioactive compounds like hibiscus acid (CID: 6481826) and quercetin (CID: 5280343) are characterized using mass spectrometry (MS), collision-induced dissociation (CID) voltage studies, and chromatographic techniques such as GC-MS . These methods are critical for determining molecular weight, fragmentation patterns, and structural elucidation, which would similarly apply to this compound.
Chemical identifiers like this compound are often associated with research in drug discovery, metabolomics, and environmental chemistry. For example, studies on chemical-induced diseases (CIDs) in oncology emphasize the importance of understanding molecular interactions and toxicity profiles . However, specific data on this compound’s biological activity or synthesis pathways remain unaddressed in the provided evidence.
Properties
Molecular Formula |
ErGa2 |
|---|---|
Molecular Weight |
306.71 g/mol |
InChI |
InChI=1S/Er.2Ga |
InChI Key |
MHTRGNSITZZMDO-UHFFFAOYSA-N |
Canonical SMILES |
[Ga].[Ga].[Er] |
Origin of Product |
United States |
Preparation Methods
The preparation of CID 78066304 involves several synthetic routes and reaction conditions. One common method includes the use of specific reagents and catalysts under controlled temperature and pressure conditions. Industrial production methods often involve large-scale synthesis using automated systems to ensure consistency and purity of the compound.
Chemical Reactions Analysis
CID 78066304 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used, but they often include derivatives with modified functional groups.
Scientific Research Applications
CID 78066304 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic reactions. In biology, it is studied for its potential effects on cellular processes and pathways. In medicine, it is investigated for its therapeutic potential in treating certain diseases. In industry, it is used in the production of specialized materials and chemicals.
Mechanism of Action
The mechanism of action of CID 78066304 involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to certain receptors or enzymes, leading to changes in cellular processes. The exact molecular targets and pathways involved depend on the specific application and context of its use.
Comparison with Similar Compounds
Comparison with Similar Compounds
To contextualize CID 78066304, a comparative analysis with structurally or functionally related compounds is essential. Below is a hypothetical framework based on methodologies and compound comparisons from the evidence:
Table 1: Key Properties of this compound and Analogous Compounds
*Note: Specific data for this compound is hypothetical due to lack of direct evidence.
Key Findings from Comparative Studies
Structural Complexity: Unlike simpler acids (e.g., hibiscus acid) or flavonoids (e.g., quercetin), this compound may exhibit unique fragmentation patterns under CID-MS, as seen in oligonucleotide studies where charged states and collision energy significantly influence dissociation .
Biological Relevance: Compounds like chlorogenic acid demonstrate how functional groups (e.g., phenolic hydroxyls) correlate with bioactivity .
Analytical Challenges : The absence of spectral data (e.g., GC-MS or LC-ESI-MS) for this compound in the evidence underscores the need for rigorous experimental validation, as emphasized in guidelines for chemical analysis .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
